Cas no 713497-17-7 ({3-Iodo-5-[3-(trifluoromethyl)-3H-diaziren-3-yl]phenyl}methanol)

• Product Name: {3-Iodo-5-[3-(trifluoromethyl)-3H-diaziren-3-yl]phenyl}methanol
• CAS No: 713497-17-7
• MF: C₉H₆F₃IN₂O
• MW: 342.056424617767
• CID: 545677
• Update Time: 2023-08-03

{3-Iodo-5-[3-(trifluoromethyl)-3H-diaziren-3-yl]phenyl}methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-iodo-5-[3-(trifluoromethyl)-3H-diazirin-3-yl]-
• [3-iodo-5-[3-(trifluoromethyl)diazirin-3-yl]phenyl]methanol
• {3-Iodo-5-[3-(trifluoromethyl)-3H-diaziren-3-yl]phenyl}methanol

• Inchi： 1S/C9H6F3IN2O/c10-9(11,12)8(14-15-8)6-1-5(4-16)2-7(13)3-6/h1-3,16H,4H2
• InChI Key： PSIQIKVXWDNGRW-UHFFFAOYSA-N
• SMILES： IC1C=C(CO)C=C(C=1)C1(C(F)(F)F)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Topological Polar Surface Area: 45